2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide
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Overview
Description
2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is a synthetic organic compound with a complex structure. Let’s break it down:
Chemical Formula: CHNOS
IUPAC Name: this compound
This compound combines elements from different chemical classes: an acetamide group, a thiadiazole ring, and a phenyl group. It exhibits interesting biological properties due to its unique structure.
Preparation Methods
Synthetic Routes:
-
Direct Synthesis
- The compound can be synthesized directly by reacting 2,3-dimethylphenol with 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid chloride in the presence of a base (such as triethylamine).
- The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired product.
-
Sequential Synthesis
- Alternatively, one can first prepare 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid chloride and then react it with 2,3-dimethylphenol.
- The acid chloride is obtained by reacting 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid with thionyl chloride.
Industrial Production:
- Industrial-scale production typically involves the direct synthesis method due to its efficiency and simplicity.
Chemical Reactions Analysis
Common Reagents and Conditions:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C18H17N3O2S |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide |
InChI |
InChI=1S/C18H17N3O2S/c1-12-7-6-10-15(13(12)2)23-11-16(22)19-18-20-17(21-24-18)14-8-4-3-5-9-14/h3-10H,11H2,1-2H3,(H,19,20,21,22) |
InChI Key |
YZYZOIVEFXYPAK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NC2=NC(=NS2)C3=CC=CC=C3)C |
Origin of Product |
United States |
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